Cas no 18059-10-4 (Peiminine)

• Product Name: Peiminine
• CAS No: 18059-10-4
• Molecular Formula: C₂₇H₄₃NO₃
• Molecular Weight: 429.6352
• MDL: MFCD00210542
• CID: 50948
• PubChem ID: 167691

Peiminine Properties

Names and Identifiers

• Peiminine
• 3beta,20-Dihydroxy-5alpha-cevan-6-one
• PEIMININE(RG)
• Verticinone
• Fritillarine
• Osnovanine
• Peinine
• PEINININE
• RADDEANINE
• Zhebeinone
• SCHEMBL5956998
• Verticinone;Raddeanine
• CCG-208360
• CS-3732
• QUB07U6VTQ
• AKOS015895686
• 3,20-Dihydroxycevan-6-one
• DTXSID80939349
• (1R,2S,6S,9S,10S,11S,14S,15S,18S,20S,23R,24S)-10,20-dihydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
• Peininine ,(S)
• Cevan-6-one, 3,20-dihydroxy-, (3beta,5alpha)-
• UNII-QUB07U6VTQ
• HY-N0213
• Cevan-6-one, 3,20-dihydroxy-, (3.beta.,5.alpha.)-
• s9148
• Q-100214
• IMPERIALINE [MI]
• MFCD00210542
• 1ST158090
• CHEBI:5886
• Kashmirine
• NS00094275
• Q27106924
• P2609
• 18059-10-4
• AC-7988
• Cevan-6-one, 3,20-dihydroxy-, (3-beta,5-alpha,17-beta)-
• Imperialine
• Yubeinine
• Sipeimine
• 3beta, 20-dihydroxy-5alpha-cevan-6-one

• MDL： MFCD00210542
• InChIKey： IQDIERHFZVCNRZ-DVFBZCKRSA-N
• Inchi： 1S/C27H43NO3/c1-15-4-7-25-27(3,31)21-6-5-17-18(20(21)14-28(25)13-15)11-22-19(17)12-24(30)23-10-16(29)8-9-26(22,23)2/h15-23,25,29,31H,4-14H2,1-3H3/t15-,16-,17+,18+,19-,20-,21-,22-,23+,25-,26+,27?/m0/s1
• SMILES： O([H])C1(C([H])([H])[H])[C@]2([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2C([H])([H])[C@]2([H])[C@]1([H])C([H])([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([C@@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])[C@]12[H])O[H])=O

Computed Properties

• Exact Mass: 429.324294g/mol
• Surface Charge: 0
• XLogP3: 3.9
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 429.324294g/mol
• Monoisotopic Mass: 429.324294g/mol
• Topological Polar Surface Area: 60.8Ų
• Heavy Atom Count: 31
• Complexity: 755
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 429.6

Experimental Properties

• LogP: 3.82420
• PSA: 60.77000
• Refractive Index: 1.585
• Boiling Point: 567.1 °C at 760 mmHg
• Melting Point: 267°
• Flash Point: 296.8 °C
• Color/Form: Powder
• Specific Rotation: D22 -38.5° (c = 1.5 in chloroform)
• Density: 1.1800

Peiminine Security Information

• Safety Instruction： 24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Peiminine Customs Data

• HS CODE：29389090

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids